Cas no 145821-55-2 (3-bromo-1H-Pyrrole-2-carboxylic acid)
145821-55-2 structure
Product Name:3-bromo-1H-Pyrrole-2-carboxylic acid
CAS No:145821-55-2
MF:C5H4BrNO2
MW:189.994760513306
MDL:MFCD28128036
CID:1106273
PubChem ID:53830748
Update Time:2025-04-20
3-bromo-1H-Pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-1H-Pyrrole-2-carboxylic acid
- 145821-55-2
- bromopyrrol-2-carboxylic acid
- AKOS023809443
- SB63891
- CS-0161039
- 1H-Pyrrole-2-carboxylic acid, 3-bromo-
- BS-15434
- 3-BROMO-1H-PYRROLE-2-CARBOXYLICACID
- AMY39753
- DA-24076
- MFCD28128036
- GCGLHBLIXZLOAL-UHFFFAOYSA-N
- ZB0521
- A936825
- SCHEMBL3032701
-
- MDL: MFCD28128036
- Inchi: 1S/C5H4BrNO2/c6-3-1-2-7-4(3)5(8)9/h1-2,7H,(H,8,9)
- InChI Key: GCGLHBLIXZLOAL-UHFFFAOYSA-N
- SMILES: BrC1C=CNC=1C(=O)O
Computed Properties
- Exact Mass: 188.943
- Monoisotopic Mass: 188.943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 53.1Ų
3-bromo-1H-Pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HG348-200mg |
3-bromo-1H-Pyrrole-2-carboxylic acid |
145821-55-2 | 97% | 200mg |
461.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HG348-50mg |
3-bromo-1H-Pyrrole-2-carboxylic acid |
145821-55-2 | 97% | 50mg |
184.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HG348-1g |
3-bromo-1H-Pyrrole-2-carboxylic acid |
145821-55-2 | 97% | 1g |
1614.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00797027-100mg |
3-Bromo-1H-pyrrole-2-carboxylic acid |
145821-55-2 | 97% | 100mg |
¥270.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00797027-250mg |
3-Bromo-1H-pyrrole-2-carboxylic acid |
145821-55-2 | 97% | 250mg |
¥512.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00797027-1g |
3-Bromo-1H-pyrrole-2-carboxylic acid |
145821-55-2 | 97% | 1g |
¥1280.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00797027-5g |
3-Bromo-1H-pyrrole-2-carboxylic acid |
145821-55-2 | 97% | 5g |
¥4480.0 | 2022-03-01 | |
| Chemenu | CM327200-250mg |
3-bromo-1H-pyrrole-2-carboxylic acid |
145821-55-2 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM327200-1g |
3-bromo-1H-pyrrole-2-carboxylic acid |
145821-55-2 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM327200-5g |
3-bromo-1H-pyrrole-2-carboxylic acid |
145821-55-2 | 95%+ | 5g |
$*** | 2023-03-30 |
3-bromo-1H-Pyrrole-2-carboxylic acid Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
145821-55-2 (3-bromo-1H-Pyrrole-2-carboxylic acid) Related Products
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